Cas no 4835-11-4 (N,N'-dibutyl-1,6-hexanediamine)

• Product Name: N,N'-dibutyl-1,6-hexanediamine
• CAS No: 4835-11-4
• MF: C₁₄H₃₂N₂
• MW: 228.417284011841
• CID: 85160
• PubChem ID: 20972
• Update Time: 2025-10-30

N,N'-dibutyl-1,6-hexanediamine Chemical and Physical Properties

Names and Identifiers

• N,N'-dibutyl-1,6-hexanediamine
• 1,6-Hexanediamine,N,N'-dibutyl
• 1,6-N,N'-Dibutylhexanediamine
• Dibutylhexamethylenediamine
• EINECS 225-417-7
• Hexamethylenediamine,N,N'-dibutyl
• N,N'-Dibutyl-1,6-diaminohexan
• N,N-dibutyl-1,6-diaminohexane
• N,N'-Dibutylhexamethylenediamine
• N,N'-Dibutyl-hexandiyldiamin
• N,N'-dibutyl-hexanediyldiamine
• N,N'-DI-N-BUTYL-1,6-HEXANEDIAMINE
• 1,6-Hexanediamine, N,N'-dibutyl-
• DTXSID6038823
• AKOS024348862
• Q5272302
• UNII-846A8RML53
• N1,N6-dibutylhexane-1,6-diamine
• HSDB 6081
• 846A8RML53
• NS00031788
• InChI=1/C14H32N2/c1-3-5-11-15-13-9-7-8-10-14-16-12-6-4-2/h15-16H,3-14H2,1-2H
• 4835-11-4
• CS-0184013
• N,N-DI-N-BUTYL-1,6-HEXANEDIAMINE
• MFCD00015233
• N,N'-di-n-Butyl hexa methylene diamine
• PS-15545
• Hexamethylenediamine, N,N'-dibutyl-
• 1,6-Hexanediamine, N1,N6-dibutyl-
• SCHEMBL985211
• butyl[6-(butylamino)hexyl]amine
• BRN 1748236
• PB42898
• SY321185
• Dbhmd
• P19987
• N,N'-Dibutylhexane-1,6-diamine
• Hexamethylenediamine, N,N'dibutyl
• N,N'Dibutylhexamethylenediamine
• 4-04-00-01327 (Beilstein Handbook Reference)
• hexane, 1,6-bis-n-butylamino-
• DTXCID4018823
• 1,6N,N'Dibutylhexanediamine
• 1,6Hexanediamine, N,N'dibutyl
• 1,6-HEXANEDIAMINE,N,N'-DIBUTYL-

• MDL： MFCD00015233
• Inchi： 1S/C14H32N2/c1-3-5-11-15-13-9-7-8-10-14-16-12-6-4-2/h15-16H,3-14H2,1-2H3
• InChI Key： VZRUGPJUVWRHKM-UHFFFAOYSA-N
• SMILES： N(CCCC)CCCCCCNCCCC

Computed Properties

• Exact Mass: 228.25700
• Monoisotopic Mass: 228.256549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 3.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0,821 g/cm3
• Boiling Point: 131-133 °C/3 mmHg(lit.)
• Flash Point: >110°C
• Refractive Index: n20/D 1.451(lit.)
• PSA: 24.06000
• LogP: 4.10800
• Solubility: Uncertain

N,N'-dibutyl-1,6-hexanediamine Security Information

• Hazardous Material transportation number：UN2927
• Hazard Category Code： 36/37/38-34-26-14
• Safety Instruction： S26; S36/37/39; S45; S23
• RTECS：MO1250000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Risk Phrases：R36/37/38; R34; R26; R14
• Packing Group：II
• Safety Term：6.1

Additional information on N,N'-dibutyl-1,6-hexanediamine

Introduction to N,N'-dibutyl-1,6-hexanediamine (CAS No. 4835-11-4)

N,N'-dibutyl-1,6-hexanediamine is a versatile organic compound with the CAS registry number 4835-11-4. This compound belongs to the class of diamines, which are widely used in various industrial and scientific applications. The molecule consists of a six-carbon chain with two amine groups (-NH2) at the terminal positions and two butyl groups attached to each nitrogen atom. This structure imparts unique chemical properties, making it suitable for a range of reactions and applications.

Recent studies have highlighted the importance of N,N'-dibutyl-1,6-hexanediamine in the field of polymer chemistry. Researchers have explored its role as a precursor for synthesizing polyamides and polyurethanes, which are widely used in textiles, automotive industries, and construction materials. The compound's ability to form strong hydrogen bonds and its flexibility make it an ideal candidate for these applications.

In addition to its industrial uses, N,N'-dibutyl-1,6-hexanediamine has shown potential in biotechnological applications. Scientists have investigated its use as a building block for synthesizing bioactive molecules and drug delivery systems. The compound's ability to undergo various organic reactions, such as nucleophilic substitutions and condensations, has made it a valuable tool in medicinal chemistry.

The synthesis of N,N'-dibutyl-1,6-hexanediamine involves several steps, including alkylation and reduction reactions. Recent advancements in catalytic processes have improved the efficiency and sustainability of these reactions. For instance, the use of palladium catalysts has been reported to enhance the yield and selectivity of the synthesis process.

From an environmental perspective, researchers have also explored the biodegradation pathways of N,N'-dibutyl-1,6-hexanediamine. Studies indicate that under specific microbial conditions, the compound can be metabolized into less harmful byproducts. This information is crucial for assessing its environmental impact and developing strategies for waste management.

In conclusion, N,N'-dibutyl-1,6-hexanediamine (CAS No. 4835-11-4) is a multifaceted compound with significant potential in various fields. Its chemical properties, ease of synthesis, and diverse applications make it a valuable material for both industrial and scientific research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an even more prominent role in future technological advancements.